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Compound of Interest

Compound Name: BRD9185

Cat. No.: B10822367

This document provides immediate safety, handling, and disposal information for BRD9185
(CAS: 2057420-29-6), a Dihydroorotate dehydrogenase (DHODH) inhibitor. The information is
intended for researchers, scientists, and drug development professionals. In the absence of a
specific Safety Data Sheet (SDS) for BRD9185, this guidance is based on general laboratory
safety protocols for handling potent, biologically active small molecules.

Chemical and Physical Properties

A summary of the available quantitative data for BRD9185 is presented below. It is important to
note that comprehensive toxicological and ecotoxicological data are not readily available.

Property Value Source
CAS Number 2057420-29-6 [1]
Molecular Formula C23H21F6N302 [2]
Molecular Weight 485.42 g/mol [2][3]
EC50 against P. falciparum 16 nM [3]
Storage Temperature (Powder) -20°C for up to 3 years [3]

Storage Temperature (In
-80°C for up to 1 year [3]
solvent)
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Hazard Identification and Precautionary Measures

While a specific hazard profile for BRD9185 is not available, as a potent enzyme inhibitor, it
should be handled with care. Assume the compound is potentially hazardous upon inhalation,
ingestion, and skin or eye contact.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[2]

Eye Protection: Safety glasses or goggles must be worn.[2]

Lab Coat: A standard laboratory coat is mandatory.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
glove box, a properly fitted respirator (e.g., N95 or higher) is recommended.

Standard Operating Procedure for Handling
BRD9185

1. Engineering Controls:

o All work with solid BRD9185 should be conducted in a certified chemical fume hood or a
glove box to minimize inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible.
2. First-Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

3. Spills and Accidental Release:

o For small spills, carefully absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.[2]

e Avoid generating dust if the spill involves the solid form.

» Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol), followed by soap
and water.

o For large spills, evacuate the area and contact your institution's environmental health and
safety (EHS) office.

4., Storage:

o Store BRD9185 in a tightly sealed, clearly labeled container.

e As a powder, store at -20°C.[3]

¢ In solvent, store at -80°C.[3]

o Store away from incompatible materials such as strong oxidizing agents.
5. Disposal:

o All waste containing BRD9185, including empty containers, contaminated PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not
dispose of it down the drain or in regular trash.[7]

Experimental Workflow and Biological Pathway

The following diagrams illustrate the general workflow for handling BRD9185 in a laboratory
setting and its mechanism of action as a DHODH inhibitor.
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Caption: Experimental workflow for handling BRD9185.
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Caption: BRD9185 inhibits the DHODH enzyme in the pyrimidine synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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